Cas no 2227669-81-8 ((2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine)

• Product Name: (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine
• CAS No: 2227669-81-8
• MF: C₅H₁₁N₅
• MW: 141.174339532852
• CID: 5813007
• PubChem ID: 165855039
• Update Time: 2025-06-08

(2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine
• 2227669-81-8
• EN300-1733473

• Inchi： 1S/C5H11N5/c1-5(6)2-3-10-4-7-8-9-10/h4-5H,2-3,6H2,1H3/t5-/m1/s1
• InChI Key： VSYDFNTVJYKNHB-RXMQYKEDSA-N
• SMILES： N1(C=NN=N1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 141.10144537g/mol
• Monoisotopic Mass: 141.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 96
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.6Ų

Additional information on (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine

Recent Advances in the Study of (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine (CAS: 2227669-81-8)

The compound (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine (CAS: 2227669-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, featuring a tetrazole moiety, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

One of the key breakthroughs in the synthesis of (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine involves the use of asymmetric catalysis to achieve high enantiomeric purity. Researchers have reported a novel catalytic system that utilizes chiral ligands to control the stereochemistry of the amine group, resulting in yields exceeding 90% and enantiomeric excess (ee) values greater than 98%. This advancement addresses previous challenges in the scalable production of this compound, paving the way for its broader use in preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine acts as a potent modulator of G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling. For instance, it has shown high affinity for the serotonin 5-HT_2A receptor, with an IC₅₀ value in the nanomolar range. This finding suggests potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. Additionally, the compound has exhibited promising results in animal models of metabolic syndrome, where it was found to improve insulin sensitivity and reduce adiposity.

Further investigations into the mechanism of action of (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine have revealed its ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for CNS-targeted therapies. Pharmacokinetic studies in rodents have shown favorable bioavailability and a half-life suitable for once-daily dosing. These properties, combined with its low toxicity profile in preliminary safety assessments, underscore its potential as a lead compound for further development.

Looking ahead, researchers are exploring the structural optimization of (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine to enhance its selectivity and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to design analogs with improved binding affinity and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-amine (CAS: 2227669-81-8) represents a promising scaffold for the development of novel therapeutics targeting CNS and metabolic disorders. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding highlight its potential to address unmet medical needs. Continued research in this area is likely to yield significant contributions to the field of chemical biology and drug discovery.